Cas no 338750-43-9 (methyl 2-(3-chlorobenzamido)thiophene-3-carboxylate)

Methyl 2-(3-chlorobenzamido)thiophene-3-carboxylate is a synthetic organic compound featuring a thiophene core substituted with a 3-chlorobenzamido group at the 2-position and a methoxycarbonyl moiety at the 3-position. This structure renders it a versatile intermediate in pharmaceutical and agrochemical research, particularly in the development of heterocyclic compounds with potential biological activity. Its chlorinated aromatic component may enhance lipophilicity and binding affinity in target interactions. The ester functionality allows for further derivatization, facilitating its use in medicinal chemistry applications. The compound is typically handled under controlled conditions due to its reactive groups, ensuring stability in synthetic workflows.
methyl 2-(3-chlorobenzamido)thiophene-3-carboxylate structure
338750-43-9 structure
Product Name:methyl 2-(3-chlorobenzamido)thiophene-3-carboxylate
CAS No:338750-43-9
MF:
MW:
MDL:MFCD01316150
CID:4647552
Update Time:2025-10-29

methyl 2-(3-chlorobenzamido)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-(3-chlorobenzamido)thiophene-3-carboxylate
    • MDL: MFCD01316150

methyl 2-(3-chlorobenzamido)thiophene-3-carboxylate Pricemore >>

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Additional information on methyl 2-(3-chlorobenzamido)thiophene-3-carboxylate

Comprehensive Overview of Methyl 2-(3-Chlorobenzamido)thiophene-3-Carboxylate (CAS No. 338750-43-9)

Methyl 2-(3-chlorobenzamido)thiophene-3-carboxylate (CAS No. 338750-43-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This thiophene-based derivative is characterized by its unique molecular structure, combining a 3-chlorobenzamido group with a methyl carboxylate functionality. Its versatility makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents.

The compound's CAS number 338750-43-9 serves as a critical identifier for researchers and regulatory bodies, ensuring precise tracking in chemical databases. Recent trends in AI-driven drug discovery and green chemistry have amplified interest in such intermediates, as they align with the demand for sustainable and efficient synthetic pathways. Searches for "thiophene derivatives in drug design" or "methyl carboxylate applications" often highlight its relevance in modern medicinal chemistry.

From a structural perspective, the methyl 2-(3-chlorobenzamido)thiophene-3-carboxylate exhibits notable stability and reactivity, making it suitable for cross-coupling reactions and heterocyclic modifications. These properties are frequently explored in peer-reviewed studies addressing "small molecule optimization" or "scaffold diversification," topics trending in academic and industrial forums. Its chlorobenzamido moiety further enhances its potential as a building block for targeted bioactive compounds.

In the context of SEO optimization, this compound's nomenclature—including variations like "methyl thiophene-3-carboxylate derivative" or "3-chlorobenzamido-thiophene ester"—reflects common search queries among chemists. The integration of computational chemistry tools (e.g., molecular docking) to predict its interactions has also become a hotspot, resonating with queries such as "thiophene-based drug candidates 2024."

Beyond pharmaceuticals, methyl 2-(3-chlorobenzamido)thiophene-3-carboxylate finds utility in material science, particularly in the design of organic semiconductors and photoactive materials. This dual applicability aligns with the growing interdisciplinary focus on "multifunctional chemical building blocks," a term increasingly indexed in scientific literature and patent filings.

Quality control and synthesis protocols for CAS No. 338750-43-9 are rigorously documented, emphasizing HPLC purity standards and scalable synthetic routes. These aspects address frequent industry concerns like "batch-to-batch consistency" or "cost-effective intermediate production," further enhancing the compound's commercial viability.

In summary, methyl 2-(3-chlorobenzamido)thiophene-3-carboxylate represents a convergence of synthetic utility and research innovation. Its role in advancing precision medicine and sustainable chemistry ensures its continued prominence in scientific discourse, mirrored by its persistent visibility in both academic searches and industrial applications.

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